Cas no 1000932-73-9 (tert-butyl 2,3-dihydro-1h-indol-3-ylmethylcarbamate)

• Product Name: tert-butyl 2,3-dihydro-1h-indol-3-ylmethylcarbamate
• CAS No: 1000932-73-9
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• MDL: MFCD09971405
• CID: 892844
• Update Time: 2025-06-15

tert-butyl 2,3-dihydro-1h-indol-3-ylmethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 3-(Boc-aminomethyl)indoline
• (2,3-Dihydro-1H-indol-3-ylmethyl)-carbamic acid tert-butyl ester
• tert-Butyl (indolin-3-ylmethyl)carbamate
• tert-butyl 2,3-dihydro-1H-indol-3-ylmethylcarbamate
• tert-butyl N-(2,3-dihydro-1H-indol-3-ylmethyl)carbamate
• tert-butyl N-[(2,3-dihydro-1H-indol-3-yl)methyl]carbamate
• 2018AJ
• SY021536
• Z255150746
• Carbamic acid, N-[(2,3-dihyd
• tert-butyl 2,3-dihydro-1h-indol-3-ylmethylcarbamate

• MDL： MFCD09971405
• Inchi： 1S/C14H20N2O2/c1-14(2,3)18-13(17)16-9-10-8-15-12-7-5-4-6-11(10)12/h4-7,10,15H,8-9H2,1-3H3,(H,16,17)
• InChI Key： ZYDGETNTBBDROM-UHFFFAOYSA-N
• SMILES： O(C(NCC1C2C=CC=CC=2NC1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• Topological Polar Surface Area: 50.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on tert-butyl 2,3-dihydro-1h-indol-3-ylmethylcarbamate

Recent Advances in the Study of tert-Butyl 2,3-dihydro-1H-indol-3-ylmethylcarbamate (CAS: 1000932-73-9)

The compound tert-butyl 2,3-dihydro-1H-indol-3-ylmethylcarbamate (CAS: 1000932-73-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of tert-butyl 2,3-dihydro-1H-indol-3-ylmethylcarbamate as a key intermediate in the synthesis of various pharmacologically active molecules. Its unique structural features, including the indole scaffold and carbamate moiety, make it a versatile building block for the development of novel therapeutics. Researchers have explored its utility in the synthesis of kinase inhibitors, GPCR modulators, and other small-molecule drugs targeting a range of diseases.

One of the most notable advancements in this area is the optimization of synthetic routes for tert-butyl 2,3-dihydro-1H-indol-3-ylmethylcarbamate. A recent publication in the Journal of Medicinal Chemistry detailed an efficient and scalable synthesis method, which significantly improves yield and purity compared to traditional approaches. This development is expected to facilitate further research and commercialization efforts.

In addition to its synthetic utility, tert-butyl 2,3-dihydro-1H-indol-3-ylmethylcarbamate has been investigated for its direct biological effects. Preliminary in vitro studies suggest that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. These findings have sparked interest in its potential as a lead compound for the development of anti-inflammatory agents.

Furthermore, computational modeling studies have provided insights into the molecular interactions of tert-butyl 2,3-dihydro-1H-indol-3-ylmethylcarbamate with various biological targets. These studies have identified key structural modifications that could enhance its binding affinity and selectivity, paving the way for the design of more potent derivatives.

Despite these promising developments, challenges remain in fully elucidating the pharmacological profile of tert-butyl 2,3-dihydro-1H-indol-3-ylmethylcarbamate. Current research efforts are focused on conducting comprehensive in vivo studies to evaluate its pharmacokinetic properties and therapeutic efficacy. Additionally, researchers are exploring its potential applications in combination therapies and targeted drug delivery systems.

In conclusion, tert-butyl 2,3-dihydro-1H-indol-3-ylmethylcarbamate (CAS: 1000932-73-9) represents a valuable compound in the field of medicinal chemistry, with diverse applications in drug discovery. The recent advancements in its synthesis and biological evaluation underscore its potential as a key player in the development of novel therapeutics. Continued research in this area is expected to yield further insights and opportunities for innovation.